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Compound of Interest

Compound Name: Tetrapotassium hexacyanoferrate

Cat. No.: B1242098

A Technical Guide to Tetrapotassium
Hexacyanoferrate Trihydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrapotassium hexacyanoferrate trinydrate, also known as potassium ferrocyanide
trihydrate or yellow prussiate of potash, is an inorganic coordination compound with the
chemical formula Ka[Fe(CN)e]-3H20.[1] It is a lemon-yellow crystalline solid that is soluble in
water but insoluble in ethanol.[1] This compound is widely utilized in various scientific and
industrial applications, including as a laboratory reagent, in the synthesis of pigments like
Prussian blue, and in analytical chemistry techniques.[2] For professionals in research and
drug development, its utility extends to histochemical staining and various assays due to its
specific reactivity with iron ions.

Core Properties and Data

Tetrapotassium hexacyanoferrate trinydrate is valued for its stability and well-defined
chemical properties. The central iron atom is in the +2 oxidation state, forming a stable
octahedral complex with six cyanide ligands. The presence of three water molecules in its
hydrated form is crucial for its crystalline structure.
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Property Value

Chemical Formula Ka[Fe(CN)s]-3H20

Molar Mass 422.388 g/mol

Appearance Light yellow crystalline granules[1]

Density 1.85 g/cm3 (trihydrate)[1][3]

Melting Point 70 °C (decomposes, loses water at 60°C)[2][3]
Boiling Point Decomposes

Solubility in Water 28.9 /100 mL at 20 °C (trihydrate)[1]

CAS Number 14459-95-1 (trihydrate)[1]

Key Applications in Research

The primary application of tetrapotassium hexacyanoferrate trinydrate in a research context
Is as a key reagent in the Prussian blue staining protocol. This histochemical method is highly
sensitive for detecting the presence of ferric iron (Fe3*) in tissue sections, which is crucial for
studies related to hemochromatosis, hemosiderosis, and other conditions involving iron
overload.

Another significant application is in antioxidant assays, specifically the Potassium Ferricyanide
Reducing Power (PFRAP) assay. This assay measures the reducing ability of antioxidants,
which convert ferricyanide (Fe3*) to ferrocyanide (Fe2*). The resulting ferrocyanide then reacts
with ferric ions to form a colored complex, allowing for spectrophotometric quantification of
antioxidant activity.

Furthermore, it serves as a precursor in the synthesis of Prussian blue nanopatrticles. These
nanoparticles have garnered interest in various biomedical applications, including as contrast
agents in magnetic resonance imaging (MRI) and in the development of biosensors.

Experimental Protocols
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Prussian Blue Staining for Ferric Iron Detection in
Tissue

This protocol details the procedure for identifying ferric iron deposits in paraffin-embedded
tissue sections. The reaction involves treating the tissue with an acidic solution of potassium
ferrocyanide. Ferric ions present in the tissue react with the ferrocyanide to form an insoluble,
bright blue pigment known as Prussian blue (ferric ferrocyanide).[4]

Materials:

» Paraffin-embedded tissue sections

¢ 10% Formalin (for fixation)

e 20% Aqueous Solution of Hydrochloric Acid (HCI)
e 10% Aqueous Solution of Potassium Ferrocyanide (Ka[Fe(CN)s]-3H20)
» Nuclear Fast Red solution (for counterstaining)

« Distilled water

o Ethanol (95% and 100%)

e Xylene

e Resinous mounting medium

Procedure:

» Deparaffinization and Hydration: Deparaffinize tissue sections and hydrate them through a
series of alcohol dilutions to distilled water.[4]

» Staining Solution Preparation: Immediately before use, mix equal parts of the 20%
hydrochloric acid solution and the 10% potassium ferrocyanide solution.[4]

» Staining: Immerse the slides in the freshly prepared staining solution for 20 minutes.[4]
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» Washing: Thoroughly wash the slides in three changes of distilled water.[4]

o Counterstaining: Counterstain the sections with Nuclear Fast Red solution for 5 minutes to
visualize cell nuclei.[4]

¢ Rinsing: Rinse the slides twice in distilled water.[4]

o Dehydration: Dehydrate the sections through 95% ethanol and two changes of 100%
ethanol.[4]

» Clearing: Clear the sections in two changes of xylene, for 3 minutes each.[4]
e Mounting: Coverslip the slides using a resinous mounting medium.[4]
Expected Results:

 Ferric Iron Deposits: Bright blue[4]

e Nuclei: Red[4]

Visualized Workflow: Prussian Blue Staining

The following diagram illustrates the key steps in the Prussian blue staining protocol.

Tissue Preparation

Counterstaining & Mounting

[
mmmmmmmmmm ides (20 min) |—>| Wash in Distilled Water } { (Nuil"e“a""iilfged) Rinse in Distilled Water Dehydrate (Ethanol) |—»| Clear (Xylene) |—»| Mount

Click to download full resolution via product page

Caption: Workflow for Prussian Blue Staining of Tissue Sections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1242098?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1424-8247/15/7/769
https://www.formulationbio.com/tetrapotassium-hexacyanoferrate-trihydrate-item-2601.html
https://patents.google.com/patent/CN104556151A/en
https://patents.google.com/patent/CN104556151A/en
https://ihcworld.com/2024/01/26/prussian-blue-staining-protocol-for-iron/
https://www.benchchem.com/product/b1242098#what-is-the-chemical-formula-for-tetrapotassium-hexacyanoferrate-trihydrate
https://www.benchchem.com/product/b1242098#what-is-the-chemical-formula-for-tetrapotassium-hexacyanoferrate-trihydrate
https://www.benchchem.com/product/b1242098#what-is-the-chemical-formula-for-tetrapotassium-hexacyanoferrate-trihydrate
https://www.benchchem.com/product/b1242098#what-is-the-chemical-formula-for-tetrapotassium-hexacyanoferrate-trihydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1242098?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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